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Compound Focus: Calcium alpha-ketoglutarate Monohydrate

CAS No.: 402726-78-7

Cat. No.: S3465738

Get Quote

Chemical & Metabolic Compatibility

Ca-AKG has broad roles in metabolism and cellular signaling. The table below summarizes key

compatibility and interaction points.

Aspect Compatibility & Interaction Notes
Supporting Evidence /
Mechanisms

General Safety Considered safe; no significant adverse effects at doses

up to 4.5 g/day for 3 years or 6 g/day for 6 months in
human studies [1] [2]. Minor gastrointestinal issues

(nausea, diarrhea) reported [2].

Drug
Interactions

Theoretical interaction with blood pressure
medications; may cause an unsafe drop in blood
pressure [2].

Potential vasodilatory or

lipid-lowering effects [3].

Supplement
Interactions

High doses of magnesium supplements not
recommended [2].

Mouse study suggested
combined toxicity for

colon cancer cells [2].
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| Key Metabolic Pathways | Involved in mTOR signaling, epigenetic regulation, and nitrogen metabolism

[4] [3] [5]. | • mTOR Pathway: AKG can inhibit ATP synthase, indirectly influencing mTOR activity (see

pathway diagram) [4] [6]. • Epigenetics: Serves as a co-substrate for TET DNA demethylases [7]. •

Nitrogen Metabolism: Acts as a nitrogen scavenger in the urea cycle [3]. | | Synergistic Potential |

Preclinical evidence for combining with bone repair materials to enhance osteogenesis [8]. | In a calcium

phosphate cement composite, Ca-AKG improved the osteogenic microenvironment by reducing oxidative

stress and inflammation via the PI3K/AKT pathway [8]. |

Experimental Protocols & Dosage

For reliable and reproducible results, consider these research-grade dosing and administration guidelines.

Model
System

Recommended Dosage
& Form

Administration Protocol Key Experimental Outcomes

Humans
(Clinical
Trial)

1 g/day of sustained-

release Ca-AKG [7].

Oral administration for 6
months with a 3-month
follow-up [7].

Primary outcome: Change in

DNA methylation age.
Secondary: Inflammatory

markers, muscle strength,
aerobic capacity [7].

Mice
(Aging
Study)

2% (w/w) Ca-AKG in diet
[5].

Dietary supplementation
starting at middle-age

(approx. 18 months).

Extended healthspan and
lifespan, reduced frailty, lower

systemic inflammation [5].

In Vitro /
Cell
Culture

Varies; use cell-

permeable esters (e.g.,
dimethyl-AKG) for higher

bioavailability [9].

Dose-ranging studies

required. Typical
concentrations in literature

range from µM to mM.

Modulated mTOR signaling,

promoted osteogenic
differentiation, reduced

oxidative stress [4] [8].

Troubleshooting & Warnings

Pregnancy and Lactation: Insufficient data exists on Ca-AKG safety in these populations; avoid use
[1].
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Pre-existing Medical Conditions: Individuals with serious medical conditions should consult a

physician before use [1] [2].
Compound Quality: Use Ca-AKG from GMP-certified facilities with third-party purity verification (e.g.,

SGS). Pure Ca-AKG is white to off-white powder [2].

AKG-mTOR Signaling Pathway

This pathway is crucial for understanding Ca-AKG's role in cellular metabolism and its potential therapeutic

applications, particularly in neurodegeneration [4] [6].
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Email: info@smolecule.com or Request Quote Online.

References

1. Alpha-Ketoglutarate (Akg) - Uses, Side Effects, and More [webmd.com]

2. Frequently asked questions about Ca-AKG [rescence.com]

3. Impact of Alpha-Ketoglutarate on Skeletal Muscle Health and ... [pmc.ncbi.nlm.nih.gov]

4. mTOR/α-ketoglutarate-mediated signaling pathways in the ... [pmc.ncbi.nlm.nih.gov]

5. Alpha-Ketoglutarate, an Endogenous Metabolite, Extends ... [pmc.ncbi.nlm.nih.gov]

6. mTOR/α-ketoglutarate-mediated signaling pathways in the ... [sciencedirect.com]

7. - Alpha supplementation and BiologicaL agE in... ketoglutarate [pmc.ncbi.nlm.nih.gov]

8. Calcium phosphate bone cements with α-ketoglutarate ... [pubs.rsc.org]

9. WO2020068705A1 - Process of making calcium - alpha ketoglutarate [patents.google.com]

To cite this document: Smolecule. [Calcium alpha-ketoglutarate compatibility with other compounds].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b3465738#calcium-alpha-ketoglutarate-compatibility-with-other-

compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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